Cas no 2228155-60-8 (3-fluoro-4-1-(hydroxymethyl)cyclobutylphenol)
3-fluoro-4-1-(hydroxymethyl)cyclobutylphenol Chemical and Physical Properties
Names and Identifiers
-
- 3-fluoro-4-1-(hydroxymethyl)cyclobutylphenol
- EN300-1822426
- 2228155-60-8
- 3-fluoro-4-[1-(hydroxymethyl)cyclobutyl]phenol
-
- Inchi: 1S/C11H13FO2/c12-10-6-8(14)2-3-9(10)11(7-13)4-1-5-11/h2-3,6,13-14H,1,4-5,7H2
- InChI Key: NGTOWIOIFRCXGJ-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1(CO)CCC1)O
Computed Properties
- Exact Mass: 196.08995782g/mol
- Monoisotopic Mass: 196.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 40.5Ų
3-fluoro-4-1-(hydroxymethyl)cyclobutylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1822426-0.05g |
3-fluoro-4-[1-(hydroxymethyl)cyclobutyl]phenol |
2228155-60-8 | 0.05g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1822426-0.1g |
3-fluoro-4-[1-(hydroxymethyl)cyclobutyl]phenol |
2228155-60-8 | 0.1g |
$1019.0 | 2023-09-19 | ||
| Enamine | EN300-1822426-0.25g |
3-fluoro-4-[1-(hydroxymethyl)cyclobutyl]phenol |
2228155-60-8 | 0.25g |
$1065.0 | 2023-09-19 | ||
| Enamine | EN300-1822426-0.5g |
3-fluoro-4-[1-(hydroxymethyl)cyclobutyl]phenol |
2228155-60-8 | 0.5g |
$1111.0 | 2023-09-19 | ||
| Enamine | EN300-1822426-1.0g |
3-fluoro-4-[1-(hydroxymethyl)cyclobutyl]phenol |
2228155-60-8 | 1g |
$1157.0 | 2023-06-03 | ||
| Enamine | EN300-1822426-2.5g |
3-fluoro-4-[1-(hydroxymethyl)cyclobutyl]phenol |
2228155-60-8 | 2.5g |
$2268.0 | 2023-09-19 | ||
| Enamine | EN300-1822426-5.0g |
3-fluoro-4-[1-(hydroxymethyl)cyclobutyl]phenol |
2228155-60-8 | 5g |
$3355.0 | 2023-06-03 | ||
| Enamine | EN300-1822426-10.0g |
3-fluoro-4-[1-(hydroxymethyl)cyclobutyl]phenol |
2228155-60-8 | 10g |
$4974.0 | 2023-06-03 | ||
| Enamine | EN300-1822426-1g |
3-fluoro-4-[1-(hydroxymethyl)cyclobutyl]phenol |
2228155-60-8 | 1g |
$1157.0 | 2023-09-19 | ||
| Enamine | EN300-1822426-5g |
3-fluoro-4-[1-(hydroxymethyl)cyclobutyl]phenol |
2228155-60-8 | 5g |
$3355.0 | 2023-09-19 |
3-fluoro-4-1-(hydroxymethyl)cyclobutylphenol Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-fluoro-4-1-(hydroxymethyl)cyclobutylphenol
Comprehensive Overview of 3-fluoro-4-1-(hydroxymethyl)cyclobutylphenol (CAS No. 2228155-60-8): Properties, Applications, and Industry Insights
The chemical compound 3-fluoro-4-1-(hydroxymethyl)cyclobutylphenol (CAS No. 2228155-60-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This fluorinated phenol derivative, characterized by its cyclobutyl ring and hydroxymethyl functional group, represents a promising building block for advanced synthetic pathways. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors.
One of the most compelling aspects of 3-fluoro-4-1-(hydroxymethyl)cyclobutylphenol is its molecular architecture. The presence of both a fluoro substituent and a hydroxymethyl group on the aromatic ring creates a versatile scaffold for further chemical modifications. This duality allows for precise tuning of electronic properties and bioavailability, making it particularly valuable in medicinal chemistry applications. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds with improved metabolic stability.
In the context of current research trends, 3-fluoro-4-1-(hydroxymethyl)cyclobutylphenol aligns with several hot topics in chemical innovation. The growing demand for fluorinated pharmaceuticals (a market projected to exceed $50 billion by 2025) has driven interest in compounds like this. Its structural features address key challenges in drug design, including enhanced membrane permeability and resistance to oxidative degradation. Furthermore, the cyclobutyl moiety contributes to conformational restriction, a property highly sought after in the development of GPCR-targeted drugs and enzyme inhibitors.
Synthetic accessibility is another advantage of CAS No. 2228155-60-8. Modern flow chemistry techniques have enabled more efficient production routes, reducing the environmental impact compared to traditional batch processes. This aligns with the pharmaceutical industry's push toward green chemistry principles and sustainable manufacturing. Analytical characterization of this compound typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which confirm its high purity and structural integrity.
Beyond pharmaceutical applications, 3-fluoro-4-1-(hydroxymethyl)cyclobutylphenol shows promise in materials science. Its aromatic-cyclobutyl hybrid structure offers interesting possibilities for designing novel polymeric materials with tailored thermal and mechanical properties. Researchers are investigating its incorporation into high-performance polymers for specialized coatings and electronic components, where the fluorine atom can impart desirable surface characteristics.
The safety profile of 3-fluoro-4-1-(hydroxymethyl)cyclobutylphenol has been thoroughly evaluated in preclinical studies. While comprehensive toxicological data continues to be gathered, current evidence suggests it can be handled safely with standard laboratory precautions. Proper storage conditions (typically under inert atmosphere at controlled temperatures) ensure long-term stability of this valuable chemical intermediate.
From a commercial perspective, the global availability of CAS No. 2228155-60-8 has expanded significantly in recent years. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. Pricing trends reflect its growing importance, with market analysts noting steady demand from both academic institutions and pharmaceutical R&D departments.
Looking ahead, the scientific community anticipates continued innovation around 3-fluoro-4-1-(hydroxymethyl)cyclobutylphenol. Emerging applications in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies represent particularly exciting frontiers. Its balanced lipophilicity and hydrogen-bonding capacity make it an attractive candidate for these cutting-edge therapeutic modalities.
For researchers considering working with this compound, several key resources are available. The scientific literature contains numerous references to its synthesis and applications, while patent databases reveal its incorporation in various intellectual property filings. Standardized analytical methods and spectral data have been well-documented, facilitating its identification and quality control in diverse research settings.
In conclusion, 3-fluoro-4-1-(hydroxymethyl)cyclobutylphenol (CAS No. 2228155-60-8) stands as a compelling example of modern structural diversity in synthetic chemistry. Its multifaceted applications span from drug discovery to advanced materials, reflecting the ongoing convergence of these disciplines. As research continues to uncover new possibilities for this versatile building block, its role in scientific innovation appears destined to grow significantly in the coming years.
2228155-60-8 (3-fluoro-4-1-(hydroxymethyl)cyclobutylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)